(4-(4-Fluorophenyl)piperazin-1-yl)(5-(thiophen-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl)methanone

• IUPAC Name: [4-(4-fluorophenyl)piperazin-1-yl]-[5-thiophen-2-yl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]methanone
• InChI: InChI=1S/C22H17F4N5OS/c23-14-3-5-15(6-4-14)29-7-9-30(10-8-29)21(32)17-13-20-27-16(18-2-1-11-33-18)12-19(22(24,25)26)31(20)28-17/h1-6,11-13H,7-10H2
• InChI Key: RFKOCDXSTXVFMM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C(=O)C3=NN4C(=CC(=NC4=C3)C5=CC=CS5)C(F)(F)F
• Molecular Formula: C22H17F4N5OS
• Molecular Weight: 475.5 g/mol

Description

This compound is a complex organic molecule with potential applications in various fields. It contains several functional groups, including a fluorophenyl group, a piperazine ring, a thiophene ring, and a pyrazolopyrimidine group.

Molecular Structure Analysis

The molecular structure of this compound is quite complex. It has a triclinic crystal structure with a = 6.3278(8) Å, b = 9.6250(13) Å, c = 14.789(2) Å, α = 81.739(5)°, β = 82.226(4)°, γ = 76.611(4)°. The molecule consists of 17 carbon atoms, 17 hydrogen atoms, 1 fluorine atom, 4 nitrogen atoms, 2 oxygen atoms, and 2 sulfur atoms.

Scientific Research Applications

Anticonvulsant Applications

A novel anticonvulsant agent, referenced as "Epimidin", showcased promising anticonvulsant properties. The development and validation of an HPLC method for determining related substances in Epimidin suggest its significant potential as a drug candidate for treating convulsions (Severina et al., 2021).

Antimicrobial and Antifungal Applications

Pyrazole and isoxazole derivatives have demonstrated noteworthy antimicrobial and antifungal activities. This includes effectiveness against various bacterial strains such as S. aureus, E. coli, and fungal strains like T. viride and A. flavus, indicating their potential as broad-spectrum antimicrobial agents (Sanjeeva et al., 2022).

Antitumor and Anticancer Applications

Several studies have focused on the synthesis and evaluation of novel compounds for antitumor and anticancer activities. For example, anthranilamide–pyrazolo[1,5‐a]pyrimidine conjugates were evaluated for their anticancer activity in cervical cancer cells, showing significant cytotoxicity and the potential to activate p53, a crucial protein in cancer suppression (Kamal et al., 2012). Additionally, novel pyrimidinyl pyrazole derivatives were synthesized and showed potent antitumor activity against various tumor cells, indicating their potential for further development in cancer therapy (Naito et al., 2005).

Drug Formulation and Delivery

Research on improving drug formulations for poorly soluble compounds has led to the development of precipitation-resistant solutions. This advancement is crucial for enhancing the bioavailability and effectiveness of drugs, including those derived from the compound (Burton et al., 2012).